Cas no 6955-30-2 (Benzenamine,3-(phenylmethyl)-, hydrochloride (1:1))

• Product Name: Benzenamine,3-(phenylmethyl)-, hydrochloride (1:1)
• CAS No: 6955-30-2
• MF: C₁₃H₁₄ClN
• MW: 219.709962368011
• MDL: MFCD12756412
• CID: 509964
• PubChem ID: 46739667
• Update Time: 2025-04-19

Benzenamine,3-(phenylmethyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenamine,3-(phenylmethyl)-, hydrochloride (1:1)
• 3-BENZYLANILINE
• 3-Benzylaniline, HCl
• NSC-21239
• 3-Benzylanilinehydrochloride
• NSC21239
• BS-23044
• SB76966
• MFCD12756412
• FT-0715618
• 3-benzylaniline;hydrochloride
• 3-Benzylaniline hydrochloride
• 6955-30-2

• MDL： MFCD12756412
• Inchi： 1S/C13H13N.ClH/c14-13-8-4-7-12(10-13)9-11-5-2-1-3-6-11;/h1-8,10H,9,14H2;1H
• InChI Key： LFPKLWYVHIIZLQ-UHFFFAOYSA-N
• SMILES： Cl.NC1=CC=CC(=C1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 183.10500
• Monoisotopic Mass: 219.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2

Experimental Properties

• Melting Point: 48-52 °C(lit.)
• Flash Point: 112 °F
• PSA: 26.02000
• LogP: 3.44080

Benzenamine,3-(phenylmethyl)-, hydrochloride (1:1) Security Information

• Hazardous Material transportation number：UN 1325 4.1/PG 3
• WGK Germany：3
• Hazard Category Code： 10-36/37/38
• Safety Instruction： 16-26-36
• Hazardous Material Identification：